Cas no 898776-97-1 (cyclopropyl-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone)

• Product Name: cyclopropyl-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
• CAS No: 898776-97-1
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• MDL: MFCD03841543
• CID: 1945428
• PubChem ID: 24724374
• Update Time: 2025-06-10

cyclopropyl-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• CYCLOPROPYL 4-(PYRROLIDINOMETHYL)PHENYL KETONE
• cyclopropyl-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
• LogP
• CYCLOPROPYL 4-(PYRROLIDIN-1-YLMETHYL)PHENYL KETONE
• 898776-97-1
• DTXSID10642773
• MFCD03841543
• Cyclopropyl{4-[(pyrrolidin-1-yl)methyl]phenyl}methanone
• AKOS016019860
• cyclopropyl4-(pyrrolidinomethyl)phenylketone

• MDL： MFCD03841543
• Inchi： 1S/C15H19NO/c17-15(14-7-8-14)13-5-3-12(4-6-13)11-16-9-1-2-10-16/h3-6,14H,1-2,7-11H2
• InChI Key： PRDAMARAVUUARY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CN1CCCC1)C1CC1

Computed Properties

• Exact Mass: 229.14700
• Monoisotopic Mass: 229.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 2.81300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on cyclopropyl-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone

Recent Advances in the Study of Cyclopropyl-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone (CAS: 898776-97-1)

Cyclopropyl-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone (CAS: 898776-97-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropyl and pyrrolidinyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its role as a potential drug candidate.

The synthesis of cyclopropyl-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The study highlighted the use of a novel catalytic system that enhances the efficiency of the cyclopropanation step, a critical stage in the synthesis process. This advancement not only improves the scalability of production but also reduces the environmental impact of the synthesis route.

Pharmacological evaluations of cyclopropyl-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone have revealed its potent activity as a modulator of specific neurotransmitter receptors. A recent preclinical study demonstrated its high affinity for the serotonin 5-HT_2A receptor, suggesting potential applications in the treatment of neuropsychiatric disorders such as depression and schizophrenia. The compound's ability to cross the blood-brain barrier efficiently further enhances its therapeutic potential.

In addition to its neurological effects, cyclopropyl-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone has been investigated for its anti-inflammatory properties. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly inhibits the production of pro-inflammatory cytokines in vitro. This finding opens new avenues for its use in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of cyclopropyl-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone has also been a focus of recent research. Toxicological studies conducted in animal models have indicated that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed. These results support its potential for further development as a clinical candidate, although additional studies are needed to fully assess its long-term safety and efficacy.

In conclusion, cyclopropyl-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone (CAS: 898776-97-1) represents a promising compound with diverse therapeutic applications. Recent advancements in its synthesis, pharmacological evaluation, and safety assessment underscore its potential as a valuable asset in drug discovery and development. Future research should focus on clinical trials to validate its efficacy and safety in humans, as well as exploring its mechanisms of action in greater detail.